Cas no 2580220-58-0 (2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid
• CAS No: 2580220-58-0
• MF: C₁₆H₁₆FNO₄S
• MW: 337.365946769714
• CID: 5660473
• PubChem ID: 165893905
• Update Time: 2025-06-10

2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580220-58-0
• EN300-27722523
• 2-{[(tert-butoxy)carbonyl]amino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C16H16FNO4S/c1-16(2,3)22-15(21)18-13-12(14(19)20)11(8-23-13)9-4-6-10(17)7-5-9/h4-8H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： QPMCGXAFLFTMKS-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)C(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.07840733g/mol
• Monoisotopic Mass: 337.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid (CAS No. 2580220-58-0)

2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid (CAS No. 2580220-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both a 4-fluorophenyl group and a tert-butoxycarbonyl (Boc) protecting moiety makes this molecule particularly valuable for synthetic chemists exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on fluorine-containing pharmaceuticals, as evidenced by the rise in Google searches for terms such as "fluorine in drug design" and "Boc-protected thiophene derivatives." This compound serves as a key intermediate in the synthesis of potential kinase inhibitors and anti-inflammatory agents, aligning with the growing interest in targeted therapies.

The structural uniqueness of CAS No. 2580220-58-0 lies in its thiophene-3-carboxylic acid backbone, which is often exploited in medicinal chemistry for its ability to mimic phenyl rings while offering improved electronic properties. The Boc group provides temporary protection for the amine functionality, enabling selective reactions—a feature highly sought after in peptide synthesis and small-molecule optimization. Such attributes have made this compound a subject of studies indexed in PubMed and SciFinder under queries like "thiophene-based drug candidates 2023."

From an industrial perspective, 2-{(tert-butoxy)carbonylamino}-4-(4-fluorophenyl)thiophene-3-carboxylic acid is synthesized via multi-step protocols involving Pd-catalyzed cross-coupling and carboxylation reactions. Its purity and stability are critical for downstream applications, prompting analytical discussions around "HPLC methods for thiophene derivatives." Environmental considerations also play a role, with labs adopting green chemistry principles to minimize waste during production—a trend reflected in searches for "eco-friendly Boc deprotection."

In summary, CAS No. 2580220-58-0 represents a convergence of fluorine chemistry, heterocyclic design, and protective group strategies. Its relevance to cutting-edge therapeutic development ensures its place in both academic and industrial workflows, while SEO-optimized terms like "Boc-amino thiophene applications" highlight its digital footprint. As research progresses, this compound is poised to contribute further to innovations in precision medicine and catalysis.